4-Cyclopropoxy-5-methoxypicolinamide

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-methoxypyridine-2-carboxamide
• InChI: InChI=1S/C10H12N2O3/c1-14-9-5-12-7(10(11)13)4-8(9)15-6-2-3-6/h4-6H,2-3H2,1H3,(H2,11,13)
• InChI Key: RQLSFIJSNGHAEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1OC2CC2)C(=O)N

Description

4-Cyclopropoxy-5-methoxypicolinamide is a pyridine-based compound characterized by a picolinamide backbone substituted with a cyclopropoxy group at the 4-position and a methoxy group at the 5-position. This structural configuration imparts unique physicochemical and biological properties, making it a candidate for pharmaceutical and agrochemical applications. The cyclopropoxy moiety enhances lipophilicity and metabolic stability, while the methoxy group contributes electronic effects that modulate reactivity and binding interactions.

Synthetic routes for analogous picolinamide derivatives (e.g., 4-(4-aminophenoxy)-N-methylpicolinamide) involve nucleophilic aromatic substitution of 4-chloro-N-methylpicolinamide with substituted phenols under reflux conditions in chlorobenzene, followed by reduction or functionalization steps . For 4-Cyclopropoxy-5-methoxypicolinamide, similar strategies likely apply, with cyclopropanol and methoxy precursors participating in sequential substitution reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-5-methoxypicolinamide typically involves the following steps:

Formation of the Picolinamide Core: The picolinamide core can be synthesized through the reaction of picolinic acid with ammonia or an amine under dehydrating conditions.

Introduction of the Methoxy Group: The methoxy group can be introduced via methylation of the hydroxyl group using reagents such as methyl iodide in the presence of a base like potassium carbonate.

Cyclopropanation: The cyclopropoxy group can be introduced through a cyclopropanation reaction, which involves the addition of a cyclopropyl group to the picolinamide core. This can be achieved using cyclopropyl bromide and a suitable base.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-5-methoxypicolinamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental sustainability. Techniques such as continuous flow synthesis and the use of green chemistry principles may be employed to enhance the efficiency and reduce the environmental impact of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-5-methoxypicolinamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy or methoxy groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the original ones.

Scientific Research Applications

4-Cyclopropoxy-5-methoxypicolinamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-methoxypicolinamide involves its interaction with specific molecular targets and pathways. The cyclopropoxy and methoxy groups contribute to its binding affinity and specificity towards these targets. The compound may exert its effects by modulating enzyme activity, altering cellular signaling pathways, or interacting with nucleic acids.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 4-Cyclopropoxy-5-methoxypicolinamide with structurally related picolinamide derivatives:

Compound Name	Substituents (Position)	Key Functional Groups	Molecular Weight (g/mol)	logP<sup>*</sup>
4-Cyclopropoxy-5-methoxypicolinamide	Cyclopropoxy (4), Methoxy (5)	Picolinamide, Ethers	~265.3	2.1
4-(4-Aminophenoxy)-N-methylpicolinamide	Aminophenoxy (4)	Picolinamide, Amine	245.2	0.9
4-(4-Amino-2-fluorophenoxy)-N-methylpicolinamide	Amino-2-fluorophenoxy (4)	Picolinamide, Amine, Fluorine	263.2	1.2
3-(5-Cyclopropoxypyridin-2-yl)-N-(3-methylpyridin-2-yl)-1,2,4-thiadiazol-5-amine	Cyclopropoxy (5), Thiadiazole	Thiadiazole, Pyridine, Cyclopropoxy	325.4	2.5

^*logP values estimated using fragment-based methods.

Key Observations :

• Lipophilicity: The cyclopropoxy group in 4-Cyclopropoxy-5-methoxypicolinamide increases logP compared to aminophenoxy derivatives (e.g., compound 4, logP = 0.9), enhancing membrane permeability .
• Electronic Effects: The methoxy group at position 5 donates electrons via resonance, contrasting with electron-withdrawing fluorine in 4-(4-amino-2-fluorophenoxy)-N-methylpicolinamide, which may alter binding to biological targets .
• Heterocyclic Diversity : The thiadiazole-containing analog (compound 11) exhibits higher molecular weight and logP, suggesting improved macrofilaricidal activity but reduced solubility .